N-(4-methylpyridin-2-yl)ethane-1,2-diamine
Overview
Description
Molecular Structure Analysis
The molecular structure of “N-(4-methylpyridin-2-yl)ethane-1,2-diamine” can be represented by the SMILES stringCC1=CC(NCCN)=NC=C1.O . The InChI representation is 1S/C8H13N3.H2O/c1-7-2-4-10-8(6-7)11-5-3-9;/h2,4,6H,3,5,9H2,1H3,(H,10,11);1H2 . Physical And Chemical Properties Analysis
“N-(4-methylpyridin-2-yl)ethane-1,2-diamine” is a solid compound . Unfortunately, specific physical and chemical properties such as density, melting point, and boiling point were not found in the sources I accessed.Scientific Research Applications
Pharmaceutical Industry
This compound has been used in the pharmaceutical industry as potential therapeutic agents . It has been used in the development of various drugs with diverse therapeutic effects.
Antibacterial Applications
The compound has shown antibacterial properties . It has been used in the development of antibacterial drugs .
Anti-HIV Applications
The compound has been used in the development of anti-HIV drugs . It has shown potential in combating HIV .
Anticancer Applications
The compound has been used in the development of anticancer drugs . It has shown potential in combating various types of cancer .
Antidepressant Applications
The compound has been used in the development of antidepressants . It has shown potential in combating depression .
Agrochemical Industry
The compound has been used extensively and commercially as herbicides, fungicides and insecticides agents in the agrochemical industries .
Alzheimer’s Disease Research
In previous discussions, the compound has been used in in vitro cholinesterase inhibition, and their in vivo anti-convulsant activity against Alzheimer’s disease .
Drug Research
The compound has been used in drug research, particularly in the synthesis of unique chemicals .
Mechanism of Action
Target of Action
This compound is part of a collection of unique chemicals provided to early discovery researchers
Mode of Action
The interaction of this compound with its targets and the resulting changes are areas of ongoing research .
Biochemical Pathways
The downstream effects of these pathways are also subjects of current research .
Pharmacokinetics
These properties significantly impact the bioavailability of the compound, which is crucial for its effectiveness .
properties
IUPAC Name |
N'-(4-methylpyridin-2-yl)ethane-1,2-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3/c1-7-2-4-10-8(6-7)11-5-3-9/h2,4,6H,3,5,9H2,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
POLFZJFTWICAOV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1)NCCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70434434 |
Source
|
| Record name | N-(4-methylpyridin-2-yl)ethane-1,2-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70434434 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-methylpyridin-2-yl)ethane-1,2-diamine | |
CAS RN |
526184-60-1 |
Source
|
| Record name | N-(4-methylpyridin-2-yl)ethane-1,2-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70434434 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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